![molecular formula C15H13BrN2O4 B4112647 2-(4-bromophenoxy)-N-(3-nitrophenyl)propanamide](/img/structure/B4112647.png)
2-(4-bromophenoxy)-N-(3-nitrophenyl)propanamide
Overview
Description
2-(4-bromophenoxy)-N-(3-nitrophenyl)propanamide, also known as NBMPR, is a chemical compound that has been widely used in scientific research for its ability to inhibit nucleoside transporters. This compound has been studied extensively for its potential applications in cancer research, as well as in the development of new drugs for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2-(4-bromophenoxy)-N-(3-nitrophenyl)propanamide involves the inhibition of nucleoside transporters, which prevents the uptake of nucleosides into cells. This leads to a reduction in DNA synthesis and cell proliferation, which can inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of nucleoside transporters, the inhibition of DNA synthesis, and the inhibition of cell proliferation. These effects have been observed in a wide range of cell types, including cancer cells and normal cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(4-bromophenoxy)-N-(3-nitrophenyl)propanamide in lab experiments is its ability to inhibit nucleoside transporters, which can enhance the efficacy of chemotherapy drugs and inhibit the growth of cancer cells. However, there are also limitations to the use of this compound, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are a number of future directions for research on 2-(4-bromophenoxy)-N-(3-nitrophenyl)propanamide, including the development of new drugs that target nucleoside transporters, the investigation of the potential use of this compound in combination with other chemotherapy drugs, and the exploration of the potential use of this compound in the treatment of other diseases, such as viral infections. Further research is also needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity associated with its use.
Scientific Research Applications
2-(4-bromophenoxy)-N-(3-nitrophenyl)propanamide has been used extensively in scientific research for its ability to inhibit nucleoside transporters. These transporters are responsible for the uptake of nucleosides into cells, which is an essential step in DNA synthesis and cell proliferation. By inhibiting these transporters, this compound has been shown to inhibit the growth of cancer cells and to enhance the efficacy of chemotherapy drugs.
properties
IUPAC Name |
2-(4-bromophenoxy)-N-(3-nitrophenyl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN2O4/c1-10(22-14-7-5-11(16)6-8-14)15(19)17-12-3-2-4-13(9-12)18(20)21/h2-10H,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZSOJDYBNMUEFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)[N+](=O)[O-])OC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.